Cas no 137628-39-8 (Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-)

Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)- structure
137628-39-8 structure
Product Name:Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-
CAS No:137628-39-8
MF:C11H16O2
MW:180.243543624878
CID:1245372
Update Time:2024-08-03

Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-
    • Benzenemethanol, α-ethyl-4-methoxy-α-methyl-, (αS)-
    • Inchi: 1S/C11H16O2/c1-4-11(2,12)9-5-7-10(13-3)8-6-9/h5-8,12H,4H2,1-3H3/t11-/m0/s1
    • InChI Key: AAMGLJLQWOAEGW-NSHDSACASA-N
    • SMILES: C1([C@@](CC)(C)O)=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 180.11508

Experimental Properties

  • Density: 1.014±0.06 g/cm3(Predicted)
  • Boiling Point: 282.9±23.0 °C(Predicted)
  • PSA: 29.46
  • pka: 14.56±0.29(Predicted)
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